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This document provides a detailed guide for utilizing the Flipper-TR® probe in fluorescence
lifetime imaging microscopy (FLIM) to quantitatively measure membrane tension in live cells.

Core Principle

Flipper-TR is a mechanosensitive fluorescent probe designed to specifically insert into the
plasma membrane of living cells.[1][2] Its core mechanism relies on the relationship between
the physical packing of membrane lipids and the probe's fluorescence lifetime.[3][4]

o High Membrane Tension: Lipids are more tightly packed, forcing the Flipper-TR molecule into
a more planar conformation. This planar state results in a longer fluorescence lifetime.[4][5]

o Low Membrane Tension: Lipids are less ordered, allowing the probe to adopt a more twisted
conformation. This twisted state leads to a shorter fluorescence lifetime.[4][5]

By measuring this fluorescence lifetime using FLIM, researchers can create a quantitative map
of membrane tension across the cell.[6] This technique is a powerful tool for investigating
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cellular processes where mechanical forces are critical, such as cell migration, division, and
signal transduction.[7]

Experimental Protocol

This protocol provides a comprehensive, step-by-step guide for cell preparation, staining,
imaging, and analysis. While optimized for HeLa cells, it serves as an excellent starting point
for other cell lines.[8]

Materials and Reagents
e Flipper-TR® probe

e Anhydrous Dimethyl sulfoxide (DMSO)

 Live cells cultured on glass-bottom imaging dishes

e Complete cell culture medium (e.g., DMEM with serum)

e Phosphate-buffered saline (PBS) or other imaging-compatible buffer

e A confocal or two-photon microscope equipped for FLIM (e.g., with a pulsed laser and
TCSPC hardware)

Probe Preparation (1 mM Stock Solution)

 Allow the vial of Flipper-TR® to warm to room temperature before opening.
e Add 50 pL of anhydrous DMSO to the vial to create a 1 mM stock solution.[8][9]
o Vortex until the probe is fully dissolved.

» Store the stock solution in small aliquots at -20°C, protected from light and moisture. The
solution is stable for approximately 3 months when stored correctly.[8]

Cell Staining

o Culture cells to the desired confluency on a suitable imaging dish.
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» Prepare a fresh staining solution by diluting the 1 mM Flipper-TR® stock solution into pre-
warmed cell culture medium. The recommended starting concentration is 1 uM.[8]

o Note: The presence of fetal calf serum (FCS) may reduce labeling efficiency. If the signal
is low, the probe concentration can be increased up to 2 uM.[8]

» Remove the existing medium from the cells and wash once with pre-warmed PBS.
¢ Add the Flipper-TR® staining solution to the cells.
e Incubate for 15-30 minutes at 37°C in a humidified atmosphere with 5% CO2.[8][9]

o Note: After 30 minutes, endosomal structures may become visible due to membrane
turnover. These typically exhibit a lower fluorescence lifetime.[8]

e Washing is optional. Since the probe is only fluorescent in a lipid membrane, the background
from the medium is minimal, especially if it contains serum.[2][8] For imaging in a buffer,
wash the cells once with fresh medium or buffer.

Fluorescence Lifetime Imaging Microscopy (FLIM)

e Microscope Configuration:
o Excitation: Use a pulsed laser at 488 nm.[8]

o Emission: Collect the fluorescence signal using a bandpass filter, typically between 575
nm and 625 nm.[8]

e Image Acquisition:
o Acquire FLIM data using time-correlated single photon counting (TCSPC).

o Adjust acquisition parameters (e.g., laser power, scan speed, frame accumulation) to
achieve sufficient photon counts for accurate lifetime fitting (a minimum of 100-1000
photons per pixel is recommended) while minimizing phototoxicity.[9]

Data Analysis
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e The fluorescence decay curve for each pixel is fitted to a multi-exponential model, typically a

double-exponential decay.[8][10]

 This fit yields two lifetime components, 11 and 12. The longer lifetime component, 11, which

has the higher amplitude, is used to report on membrane tension.[8][11]

o Generate a pseudo-colored lifetime map where pixel color corresponds to the calculated 11

value, providing a visual representation of membrane tension.

Quantitative Data Summary

The fluorescence lifetime of Flipper-TR is an absolute value that can be compared across

experiments. The typical lifetime (11) ranges from 2.8 to 7.0 ns.[8] Longer lifetimes correlate

with higher membrane tension.

Typical Mean
Cell Type/Condition Fluorescence Lifetime (11, Implication
ns)
Baseline membrane
HeLa Cells (Control) 3.5-45

tension[12]

HelLa Cells (Hypo-osmotic
shock)

Increase in lifetime

Increased membrane
tension[6][12]

HelLa Cells (Hyper-osmotic
shock)

Decrease in lifetime

Decreased membrane
tension[4][12]

MDCK Cells (Apical

membrane)

Higher tension[3]

MDCK Cells (Basolateral

membrane)

~4.8

Lower tension[3]

Bacteria (e.g., E. coli, B.

subtilis)

Shorter than eukaryotic cells

(~2 UM staining)

Reflects differences in

membrane composition[5][11]

Visualized Workflows and Pathways
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Experimental Workflow

The following diagram outlines the complete experimental procedure for a Flipper-TR imaging
experiment.
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Caption: A step-by-step workflow for Flipper-TR membrane tension imaging.
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Conceptual Pathway: Cytoskeletal Control of Membrane
Tension

Membrane tension is not solely a property of the lipid bilayer but is actively regulated by the
underlying actin cytoskeleton. This interaction is a key area of investigation using Flipper-TR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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